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Compound of Interest

Compound Name: 5-Heptenoic acid

Cat. No.: B097046

Safe Handling Guide for 5-Heptenoic Acid

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and logistical information for handling 5-Heptenoic acid in a laboratory
setting. Adherence to these procedures is critical to ensure the safety of researchers, scientists,
and drug development professionals. The information is based on safety data for heptenoic and
heptanoic acids.

Hazard Identification and Summary

5-Heptenoic acid is classified as a corrosive material that can cause severe skin burns and
serious eye damage.[1][2][3] It may also cause respiratory irritation.[4][5] Ingestion can lead to
severe swelling and damage to delicate tissues.[1][6] It is crucial to handle this chemical with
appropriate engineering controls and personal protective equipment at all times.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent skin and eye contact, as well as inhalation.[7] The
following table summarizes the recommended PPE for handling 5-Heptenoic acid.
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Personal Protective o
Body Part _ Specifications and Usage
Equipment

Use tight-sealing safety
goggles or a face shield.[5][8]
Equipment should be tested
Eyes/Face Safety Goggles / Face Shield and approved under
government standards like
NIOSH (US) or EN 166 (EU).

[6]i8]

Wear appropriate protective
gloves (e.g., natural rubber,
nitrile) to prevent skin

Skin Chemical-Resistant Gloves exposure.[1][7] Gloves must
be inspected before use and
removed carefully to avoid skin

contamination.[8]

Wear a lab coat or a complete
suit protecting against
chemicals to prevent skin
contact.[7][8] The type of

Lab Coat / Protective Clothing protective equipment must be
selected according to the
concentration and amount of
the substance at the specific

workplace.[8]

Under normal use conditions
with adequate ventilation (e.qg.,
a chemical fume hood),
respiratory protection may not
Respiratory Respirator be required.[1][6] If vapors or
mists are generated or
ventilation is insufficient, use a
NIOSH/MSHA approved
respirator.[7][9]
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Chemical and Physical Properties

The following table summarizes key quantitative data for similar heptenoic/heptanoic acids.

Property Value

Physical State Liquid[1][2]

Appearance Colorless to Almost Colorless, Clear[4]
Odor Unpleasant[1][4]

Melting Point Approx. -6°C to -10.5°C[1]

Boiling Point Approx. 222°C to 224°C[1]

Flash Point > 110°C (> 230°F)[1]

Density Approx. 0.92 - 0.946 g/cm3[1][4]

Water Solubility Immiscible / Very slightly soluble[1][4]

Operational and Disposal Plans

A systematic approach to handling 5-Heptenoic acid is crucial for laboratory safety,
encompassing preparation, handling, and disposal.

Step-by-Step Handling Protocol

1. Preparation:

» Ventilation: Always handle 5-Heptenoic acid inside a certified chemical fume hood to
minimize inhalation exposure.[1][6]

e PPE: Before handling, don all required personal protective equipment as detailed in the table
above.[4][8]

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible and have been recently tested.[6]

» Spill Kit: Have a spill kit containing inert absorbent material (e.g., dry sand, vermiculite) ready
for immediate use.[1][6]

2. Handling:
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» Avoid Contact: Prevent all contact with eyes, skin, and clothing.[1][8] Do not breathe vapors
or mists.[1][6]

» Dispensing: When transferring the liquid, pour slowly and carefully to avoid splashing. Use
appropriate, clearly labeled containers.

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated area designated for
corrosives.[1][6]

3. Post-Handling & Decontamination:

e Hand Washing: After handling, wash hands and any exposed skin thoroughly with soap and
water.[1][8]

» Glove Removal: Remove gloves using the proper technique without touching the outer
surface to avoid skin contact.[3]

e Work Area: Decontaminate the work surface in the fume hood.

o Clothing: Remove and wash any contaminated clothing before reuse.[1][6]

Disposal Plan

Waste from 5-Heptenoic acid is classified as hazardous waste and must be disposed of
accordingly.[1]

» Waste Collection: Collect unused product and any contaminated materials (e.g., absorbent
pads, gloves) in a suitable, closed, and clearly labeled hazardous waste container.[1][6]

e Environmental Protection: Do not empty into drains or release into the environment.[1][6][8]

e Licensed Disposal: Arrange for disposal through a licensed disposal company, following all
local, regional, and national regulations.[1][2][8]

Emergency First Aid Procedures

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[1][6] Seek immediate medical attention.[1][6]

» Skin Contact: Take off immediately all contaminated clothing.[1] Wash off immediately with
plenty of water for at least 15 minutes.[1][6] Call a physician immediately.[6]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13144~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:27:21~~6-Heptenoic%20acid~~
https://www.cdhfinechemical.com/images/product/msds/19_1667559696_HEPTANOICACID-CASNO-111-14-8-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13144~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:27:21~~6-Heptenoic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAL13144&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13144~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:27:21~~6-Heptenoic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAL13144&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13144~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:27:21~~6-Heptenoic%20acid~~
https://www.cdhfinechemical.com/images/product/msds/19_1667559696_HEPTANOICACID-CASNO-111-14-8-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1667559696_HEPTANOICACID-CASNO-111-14-8-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13144~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:27:21~~6-Heptenoic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAL13144&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b097046?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13144~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:27:21~~6-Heptenoic%20acid~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13144~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:27:21~~6-Heptenoic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAL13144&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13144~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:27:21~~6-Heptenoic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAL13144&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/19_1667559696_HEPTANOICACID-CASNO-111-14-8-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13144~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:27:21~~6-Heptenoic%20acid~~
https://www.chemicalbook.com/msds/heptanoic-acid.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1667559696_HEPTANOICACID-CASNO-111-14-8-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13144~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:27:21~~6-Heptenoic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAL13144&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13144~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:27:21~~6-Heptenoic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAL13144&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13144~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:27:21~~6-Heptenoic%20acid~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13144~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:27:21~~6-Heptenoic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAL13144&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL13144&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

¢ Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1] If not
breathing, give artificial respiration.[6] Call a poison center or doctor immediately.[4]

¢ Ingestion: Rinse mouth with water.[1] Do NOT induce vomiting.[1][6] Seek immediate
medical assistance.[1][6]

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-Heptenoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 5-Heptenoic
acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097046#personal-protective-equipment-for-handling-
5-heptenoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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